Cas no 14225-73-1 (2-(1H-1,3-benzodiazol-2-yl)-4-methylphenol)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)-4-methylphenol
• CAS No: 14225-73-1
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 2774988
• PubChem ID: 135740402
• Update Time: 2025-04-21

2-(1H-1,3-benzodiazol-2-yl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-2-yl)-4-methylphenol
• 2-(1H-benzimidazol-2-yl)-4-methylphenol
• 2-(2-hydroxy-5-methylphenyl)-1h-benzimidazole
• 6-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• SCHEMBL16142437
• 107-636-9
• 14225-73-1
• PAA22573
• EN300-51069
• Phenol, 2-(1H-benzimidazol-2-yl)-4-methyl-
• Z234893453
• AKOS008122497
• DTXSID50618356
• G25343

• Inchi： 1S/C14H12N2O/c1-9-6-7-13(17)10(8-9)14-15-11-4-2-3-5-12(11)16-14/h2-8,17H,1H3,(H,15,16)
• InChI Key： DHGDWTMPWISXNH-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 224.094963011Da
• Monoisotopic Mass: 224.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.9Ų